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Compound of Interest

Compound Name: PX 2

Cat. No.: B1162272 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the proper handling and disposal of all chemical products are paramount to

ensuring a safe and compliant working environment. This guide provides detailed, step-by-step

procedures for the safe disposal of PX2, commercially known as ASACLEAN™ PX2, a

polycarbonate-based purging compound used for thermoplastic injection molding machines

and extruders.

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, it is crucial to be familiar with the necessary personal

protective equipment (PPE) and safety measures to mitigate any potential hazards associated

with ASACLEAN™ PX2.

Experimental Protocol: Safe Handling and PPE Requirements

Risk Assessment: Conduct a thorough risk assessment of the disposal process, considering

the quantity of waste and the specific laboratory environment.

Ventilation: Ensure the disposal area is well-ventilated to avoid the accumulation of any

potential dust or fumes.[1]

Personal Protective Equipment (PPE):
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Eye and Face Protection: Wear safety glasses or chemical goggles. When handling

molten material, a face shield is required.[2]

Skin Protection: For cold or room temperature material, standard protective clothing is

good industrial practice. For hot or molten material, wear heat-resistant protective gloves

and clothing.[2]

Respiratory Protection: If dust, vapors, or fumes are generated, use a NIOSH-approved

respirator.[2]

Hygiene: Wash hands thoroughly after handling the material. Do not eat, drink, or smoke in

the work area.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for ASACLEAN™ PX2, essential for its

safe handling and disposal.

Property Value

Physical Form Solid Pellets

Color Milky white to light yellow

Operating Temperature 280°C to 420°C (535°F to 790°F)

Flash Point 460°C (860°F)

Autoignition Temp 520°C (968°F)

Water Solubility Insoluble

Hazardous Combustion
Intense heat, dense black smoke, phenol,

carbon monoxide, carbon dioxide

Data sourced from ASACLEAN™ PX2 Safety Data Sheets.[1][2][3]

Step-by-Step Disposal Procedures for ASACLEAN™
PX2
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The disposal of ASACLEAN™ PX2 should be carried out in a manner that is safe for personnel

and the environment, and in compliance with all local, regional, and national regulations.

Step 1: Waste Collection and Containment

For small spills or residual material, vacuum or sweep up the pellets and place them in a

designated and clearly labeled waste container.[2][4]

For larger quantities of waste, carefully scoop or vacuum the material into an appropriate

container for disposal.[2][4]

Ensure the waste container is in good condition, free of leaks, and can be securely closed.

Avoid generating dust during collection.[2][4]

Step 2: Labeling and Storage

Clearly label the waste container as "Hazardous Waste" or as required by your institution's

and local regulations.

The label should include the full chemical name ("ASACLEAN™ PX2" or "Polycarbonate-

based Purging Compound") and any other information required, such as the date of

generation and the originating laboratory.

Store the sealed waste container in a cool, dry, and well-ventilated area, away from direct

sunlight and incompatible materials.[2]

Step 3: Professional Disposal

Do not dispose of ASACLEAN™ PX2 in the regular trash or down the drain.[1]

Consult with your institution's Environmental Health and Safety (EHS) office or a certified

environmental professional to determine the appropriate disposal method.[2]

Arrange for a licensed waste disposal contractor to transport and dispose of the material in

accordance with all applicable regulations.[2]

Step 4: Empty Container Disposal
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Whenever possible, empty containers should be recycled.[2]

If recycling is not an option, dispose of the empty container in accordance with local laws

and regulations.[2] It may be necessary to triple-rinse the container with a suitable solvent,

collecting the rinsate as hazardous waste, before disposing of the container as regular trash.

Always confirm this procedure with your EHS office.

Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of ASACLEAN™ PX2.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://468726.fs1.hubspotusercontent-na1.net/hubfs/468726/2024%20SDSs/English/PX2-23-5.pdf
https://468726.fs1.hubspotusercontent-na1.net/hubfs/468726/2024%20SDSs/English/PX2-23-5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: PX2 Waste Generated

Assess Spill/Waste
(Solid Pellets)

Collect Waste:
Vacuum or sweep up material

Solid waste

Place in a labeled,
sealed container

Store in a cool, dry,
well-ventilated area

Contact Environmental
Health & Safety (EHS)

Arrange for Professional Disposal
via Licensed Contractor

Recycle Empty Container
(if possible)

End: Proper Disposal Complete

Waste transported

Dispose of Empty Container
per Local Regulations

If recycling is not an option

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1162272?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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